Cas no 2228424-13-1 (1-(6-bromo-3-chloro-2-fluorophenyl)ethane-1,2-diol)

• Product Name: 1-(6-bromo-3-chloro-2-fluorophenyl)ethane-1,2-diol
• CAS No: 2228424-13-1
• MF: C₈H₇BrClFO₂
• MW: 269.495384454727
• CID: 6141688
• PubChem ID: 165736887
• Update Time: 2023-12-26

1-(6-bromo-3-chloro-2-fluorophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromo-3-chloro-2-fluorophenyl)ethane-1,2-diol
• 1-(6-Bromo-3-chloro-2-fluorophenyl)-1,2-ethanediol
• 2228424-13-1
• EN300-1920498

• Inchi： 1S/C8H7BrClFO2/c9-4-1-2-5(10)8(11)7(4)6(13)3-12/h1-2,6,12-13H,3H2
• InChI Key： ZNUKAEKIVCFOPJ-UHFFFAOYSA-N
• SMILES： C(C1=C(Br)C=CC(Cl)=C1F)(O)CO

Computed Properties

• Exact Mass: 267.93020g/mol
• Monoisotopic Mass: 267.93020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.792±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 364.9±37.0 °C(Predicted)
• pka: 12.45±0.20(Predicted)